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Compound of Interest

Compound Name: TRV-120027 TFA

Cat. No.: B8104530

For researchers and professionals in drug development, the responsible handling and disposal
of chemical reagents like TRV-120027 TFA are paramount for maintaining a safe laboratory
environment and minimizing environmental impact. This guide provides detailed, step-by-step
procedures for the safe disposal of TRV-120027 TFA, a research compound comprised of the
peptide trevogrumab and trifluoroacetic acid (TFA). While trevogrumab itself is not classified as
a hazardous substance, the trifluoroacetic acid component is a strong, corrosive acid that
dictates the stringent disposal protocols required.[1][2] Adherence to these guidelines is critical
for ensuring personnel safety and regulatory compliance.

Chemical Safety and Properties

TRV-120027 TFA is a salt where the peptide trevogrumab is counter-balanced by the
trifluoroacetate anion. The hazardous properties of this compound are primarily driven by the
TFA component. Trifluoroacetic acid is a colorless, volatile liquid with a sharp, vinegar-like
smell.[3] It is a strong acid and is corrosive, necessitating careful handling with appropriate
personal protective equipment (PPE).

Quantitative Data Summary for Trifluoroacetic Acid (TFA)
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Property Value

Chemical Formula C2HF30:2

Molar Mass 114.02 g/mol
Appearance Colorless liquid
Density 1.489 g/cm3 at 20°C
Melting Point -15.4 °C

Boiling Point 72.4 °C

Solubility in Water Miscible

Acidity (pKa) 0.52

This data is for trifluoroacetic acid, the hazardous component of TRV-120027 TFA.[3]

Experimental Protocols: Disposal and Spill Cleanup

The following protocols outline the necessary steps for the safe management and disposal of
TRV-120027 TFA waste. These procedures are based on established safety guidelines for
handling strong acids.

Personal Protective Equipment (PPE)

Before handling TRV-120027 TFA, ensure the following personal protective equipment is worn:
o Lab Coat: A properly fitting lab coat must be worn.

» Gloves: Chemical-resistant nitrile gloves are required. If handling larger quantities, heavy-
duty gloves such as butyl rubber or Viton are recommended.[4]

» Eye Protection: Chemical safety glasses that meet the American National Standards Institute
(ANSI) Z-87.1 standard are mandatory.[5] For larger volumes (>100 mL), the use of splash
goggles is recommended.[5]

o Footwear: Closed-toed shoes must be worn.[5]
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Waste Disposal Protocol

All waste containing TRV-120027 TFA must be treated as hazardous waste.

Container Selection: Use a sturdy, leak-proof container made of glass or plastic with a tight-
fitting lid.[5] Do not use metal containers, as acids can corrode them.[3]

Labeling: The container must be clearly labeled as "Hazardous Waste" and include the full
chemical name: "TRV-120027 (trevogrumab trifluoroacetate)" or "Waste containing
Trifluoroacetic Acid".[3][5] Do not use abbreviations.[5]

Segregation: Store the waste container in a designated satellite accumulation area.[5] Keep
it segregated from incompatible materials such as bases, oxidizers, and hydrides.[4][6]

Drain Disposal Prohibition:Do not pour TRV-120027 TFA waste down the drain.[3][4]

Collection: Once the waste container is approximately 80% full, arrange for its collection by
your institution's Environmental Health & Safety (EH&S) department.[5] Follow your
institution's specific procedures for chemical waste pickup.[4]

Empty Containers: Empty containers that held TRV-120027 TFA should be handled as
hazardous waste as they may still contain harmful residues. Rinse the container before
submitting it for disposal.[5]

Spill Cleanup Protocol
For Minor Spills (<500 mL):

Alert Personnel: Immediately inform others in the vicinity of the spill.[3]
Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.[3][4]

Containment and Absorption: Confine the spill to a small area. Absorb the spill with an inert
material such as vermiculite, sand, or a commercial acid spill neutralizer.[3][5]

Collection: Carefully collect the absorbed material and place it in a suitable, labeled
container for hazardous waste.[3]
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o Decontamination: Clean the spill area with a neutralizing agent like sodium bicarbonate
solution, followed by a water rinse.[3]

For Major Spills (>500 mL) or Spills with Personnel Exposure:
o Evacuate: Immediately evacuate the laboratory.[3]
o Emergency Services: Call 911 or your institution's emergency response number.[3][4]

o First Aid: If there has been personnel exposure, immediately begin first aid measures and
seek medical attention.[4]

o Skin Contact: Remove contaminated clothing and rinse the affected area with copious
amounts of water for at least 15 minutes, using a safety shower if necessary.[4][7]

o Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash
station, holding the eyelids open.[4][7]

o Inhalation: Move the affected person to fresh air.[7]

o Ingestion: Rinse the mouth with water. Do not induce vomiting.

Visual Guides

To further clarify the procedural flow, the following diagrams illustrate the decision-making
process for waste disposal and spill response.
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TRV-120027 TFA Waste Disposal Workflow
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Caption: Workflow for TRV-120027 TFA Waste Disposal.
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TRV-120027 TFA Spill Response Protocol
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Caption: Decision-making process for spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. abmole.com [abmole.com]
. proteogenix.science [proteogenix.science]

. benchchem.com [benchchem.com]

. bruckner.research.uconn.edu [bruckner.research.uconn.edu]

1
2
3
e 4. ehs.washington.edu [ehs.washington.edu]
5
6. amherst.edu [amherst.edu]

7

. azupcriversitestorage01.blob.core.windows.net
[azupcriversitestorage01.blob.core.windows.net]

» To cite this document: BenchChem. [Essential Guide to the Proper Disposal of TRV-120027
TFA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8104530#trv-120027-tfa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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